BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: C-Flex™ 072 Tubing
for Peristaltic Pumps

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on maximizing the operational life of C-Flex™ 072
thermoplastic elastomer (TPE) tubing in peristaltic pump applications.

Troubleshooting Guide

This guide addresses common issues that can lead to premature tubing failure.
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Problem

Potential Causes

Recommended Solutions

Premature Cracking or

Splitting

Excessive Pump Speed
(RPM): High RPMs increase
the frequency of compression
cycles, accelerating material
fatigue.[1] Over-Occlusion: The
pump rollers are squeezing the
tubing too tightly, causing
excessive stress.[2][3]
Chemical Incompatibility: The
fluid being pumped is
chemically attacking the tubing

material.[4]

Reduce Pump Speed: Operate
the pump at the lowest
possible RPM for your
application to reduce wear.[4]
Adjust Occlusion: Follow the
pump manufacturer's
guidelines to set the correct
occlusion. Compression should
not exceed 25%.[1] Verify
Chemical Compatibility:
Consult a chemical
compatibility chart. C-Flex™
072 has good resistance to
acids, bases, and water, but
may degrade with long-term
exposure to organic solvents
or oils.[5][6]

Loss of Flow Rate /

Inconsistent Flow

Tubing Fatigue: The tubing has
lost its elasticity and no longer
returns to its original shape
after roller compression.
Blockages: Particulate matter
in the fluid path is obstructing
flow.[7][8] Incorrect Tubing
Size: The tubing dimensions
(ID, wall thickness) are not

optimal for the pump head.

Scheduled Replacement:
Replace tubing at regular
intervals before failure occurs.
[9][10] Fluid Filtration: Use an
appropriate filter on the suction
side of the pump to prevent
particulates from entering the
tubing.[7] Use Correct Tubing
Size: Ensure the tubing
dimensions match the pump

manufacturer's specifications.

Visible Wear, Flattening, or

Discoloration

High Friction: Abrasion
between the tubing and the
pump rollers.[11] Elevated
Temperature: The fluid or
ambient temperature exceeds
the recommended operating
range for C-Flex™ (-67°C to

Inspect Pump Rollers: Check
rollers for sharp edges or
debris and replace if
necessary.[10] Control
Temperature: Maintain fluid
and ambient temperatures

within the specified range.[2]
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135°C).[5] UV Exposure:
Prolonged exposure to UV
radiation can degrade the

tubing material.[4]

Protect from UV: C-Flex™ 072
is opaque, which helps protect
light-sensitive fluids, but the

tubing itself should be shielded

from direct UV light sources.[6]
[12]

Correct Installation: Ensure the

) o tubing is installed straight and
Improper Installation: Tubingis ) )
] ) is properly aligned with the
twisted, kinked, or not securely
) ) pump head.[4] Regular
fitted in the pump head.[1] , _ _
) Inspection: Visually inspect the
] ) Tubing Rupture: A complete ]
Leaking at Connections or ) ) tubing before each run for any
failure of the tubing wall due to ]
Pump Head ) ) signs of wear or damage.[4][9]
fatigue or chemical attack.[13] )
. Monitor Pressure: Use
High System Pressure: i
) o pressure sensors or relief
Exceeding the pressure limits

) valves to ensure the system
of the tubing.[1]

pressure stays within the
tubing's limits.[10]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving common
tubing issues.
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Caption: Troubleshooting decision tree for C-Flex™ 072 tubing failures.
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Frequently Asked Questions (FAQSs)

Q1: What factors have the greatest impact on the lifespan of C-Flex™ 072 tubing? Al: The
primary factors are pump speed (RPM), system pressure, occlusion (squeeze) percentage, and
chemical compatibility with the fluid being pumped.[1][2] Higher speeds, pressures, and
occlusion rates will significantly shorten tubing life.[1]

Q2: How does pump speed affect tubing life? A2: Pump tubing life is finite and directly related
to the number of compression cycles (occlusions) it can withstand.[1] Higher RPMs lead to
more rapid accumulation of these cycles, causing material fatigue more quickly. To maximize
life, use a larger inner diameter (ID) tubing at a lower pump speed to achieve the desired flow
rate.

Q3: What is the recommended sterilization method for C-Flex™ 0727 A3: The recommended
method is gamma irradiation.[5] While the tubing can also be autoclaved, repeated autoclaving
can degrade the material.[5]

Q4: Can | use C-Flex™ 072 with organic solvents? A4: Caution is advised. While C-Flex™
TPEs have good resistance to many solutions, long-term exposure to organic solvents, oils,
and fuels can cause degradation.[6] It is imperative to test for chemical compatibility before use
in a critical application.[5]

Q5: What are the typical operating temperatures for C-Flex™ 072? A5: The recommended
temperature range is from -67°C to 135°C (-85°F to 275°F).[5] Operating outside this range can
reduce mechanical strength and accelerate wear.[2]

Quantitative Data Summary

The lifespan of peristaltic pump tubing is highly dependent on operating conditions. The
following table provides a comparative baseline for different tubing materials under
standardized test conditions. Note that C-Flex™ 072 is a specific formulation, and its
performance may vary.

Table 1: Average Service Life of Various Tubing Materials (Hours) Data is based on continuous
pumping of water at 21°C (70°F) and O bar back pressure.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.pooleyinc.com/wp-content/uploads/Peristaltic-Pump-Selection-Guide-PDF.pdf
https://blog.darwin-microfluidics.com/how-to-extend-peristaltic-pump-tubing-lifetime/
https://www.pooleyinc.com/wp-content/uploads/Peristaltic-Pump-Selection-Guide-PDF.pdf
https://www.pooleyinc.com/wp-content/uploads/Peristaltic-Pump-Selection-Guide-PDF.pdf
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.biopharm.saint-gobain.com/files/576/view
https://www.biopharm.saint-gobain.com/files/576/view
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://pim-resources.coleparmer.com/literature/c-flex-072-tubing-ss-8-5x11-final.pdf
https://www.biopharm.saint-gobain.com/files/576/view
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.biopharm.saint-gobain.com/files/576/view
https://blog.darwin-microfluidics.com/how-to-extend-peristaltic-pump-tubing-lifetime/
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Tubing Material Motor Speed: 50 RPM Motor Speed: 600 RPM
Norprene® 10,000 1,000

PharMed® BPT 10,000 1,000

C-FLEX® 500 100

Silicone 500 100

Viton® 150 30

Source: Adapted from
Avantor's Masterflex® Tubing
Life Technical Data.[2]

Experimental Protocols
Protocol: Peristaltic Pump Tubing Life Study

This protocol outlines a standardized method for evaluating the lifespan of C-Flex™ 072 tubing

under specific experimental conditions.

1. Objective: To determine the operational lifespan (in hours) of a specific size of C-Flex™ 072
tubing at a defined pump speed, pressure, and fluid condition.

2. Materials & Equipment:

 Peristaltic pump drive and pump head (e.g., 3-roller head)
e Pre-cut, sterilized sections of C-Flex™ 072 tubing

o Test fluid (e.qg., DI water, buffer solution)

e Pressure gauge or transducer

o Back-pressure valve

o Calibrated flowmeter or precision balance

e Reservoir for test fluid

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://blog.darwin-microfluidics.com/how-to-extend-peristaltic-pump-tubing-lifetime/
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 Fittings and clamps

3. Methodology:

e Setup:

1. Install a new, pre-measured section of C-Flex™ 072 tubing into the pump head according
to the manufacturer's instructions. Ensure the tubing is not twisted or kinked.

2. Connect the tubing inlet to the fluid reservoir and the outlet to the flowmeter and back-
pressure valve assembly.

3. Set the back-pressure valve to the desired system pressure (e.g., 10 psi).[5]

o Execution:

1. Prime the pump to ensure the tubing is filled with fluid and all air is purged.

2. Set the pump drive to the desired speed (e.g., 300 RPM).[5]

3. Start the pump and a timer simultaneously.

4. Record the initial flow rate.

5. Continuously operate the pump under the set conditions.

6. Periodically (e.g., every 8-24 hours), measure and record the flow rate to monitor for
decay.

o Endpoint Definition:

1. The test is complete when one of the following failure criteria is met:

» Catastrophic tubing rupture (leakage).

» A predefined drop in flow rate (e.g., 50% reduction from the initial rate).

o Data Analysis:
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1. Record the total operating time in hours until the failure endpoint was reached.
2. Repeat the experiment with multiple tubing samples (n > 3) to ensure statistical validity.

3. Calculate the average lifespan and standard deviation.

Experimental Workflow Diagram
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Caption: Workflow for a standardized peristaltic pump tubing life study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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